Cas no 946386-31-8 (3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one)

• Product Name: 3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one
• CAS No: 946386-31-8
• MF: C₁₇H₁₇Cl₂N₃O
• MW: 350.242381811142
• MDL: MFCD00169921
• CID: 4666756
• Update Time: 2025-10-30

3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4,5-dichloro-1H-imidazol-1-yl)anilino]-5,5-dimethyl-2-cyclohexen-1-one
• 3-[4-(4,5-dichloroimidazol-1-yl)anilino]-5,5-dimethylcyclohex-2-en-1-one
• 3-((4-(4,5-Dichloro-1H-imidazol-1-yl)phenyl)amino)-5,5-dimethylcyclohex-2-en-1-one
• 3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one

• MDL： MFCD00169921
• Inchi： 1S/C17H17Cl2N3O/c1-17(2)8-12(7-14(23)9-17)21-11-3-5-13(6-4-11)22-10-20-15(18)16(22)19/h3-7,10,21H,8-9H2,1-2H3
• InChI Key： ZOQBNVBXZOKNNQ-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(NC2=CC=C(N3C=NC(Cl)=C3Cl)C=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one

Introduction to Compound with CAS No. 946386-31-8 and Product Name: 3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one

The compound identified by the CAS number 946386-31-8 and the product name 3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including 4,5-Dichloro-1H-imidazol-1-yl and anilino, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The structural motif of 3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one aligns well with this trend, as it incorporates elements known to enhance binding affinity and selectivity towards biological targets. Specifically, the 4,5-Dichloro-1H-imidazol-1-yl moiety is a common pharmacophore found in many bioactive molecules, often contributing to interactions with enzymes and receptors. The combination of this group with the anilino substituent further enriches the compound's potential for therapeutic intervention.

One of the most compelling aspects of this compound is its structural diversity, which arises from the synergistic interplay between the cyclohexenone backbone and the aromatic rings. The 5,5-dimethyl group in the cyclohexenone ring enhances steric hindrance, potentially influencing the compound's solubility and metabolic stability. This feature is particularly relevant in drug design, where optimizing physicochemical properties is crucial for achieving desirable pharmacokinetic profiles. Furthermore, the presence of chlorine atoms at the 4 and 5 positions of the imidazole ring may enhance electrophilicity, making it a suitable candidate for further derivatization and functionalization.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Compounds containing the 4,5-Dichloro-1H-imidazol-1-yl moiety have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The anilino group further extends these possibilities by introducing additional aromaticity and potential hydrogen bonding capabilities. This dual functionality makes 3-4-(4,5-Dichloro-1H-imidazol-1-yl)anilino-5,5-dimethyl-2-cyclohexen-1-one a versatile scaffold for designing molecules with tailored biological responses.

The cyclohexenone core is another key structural element that contributes to the compound's unique properties. Cyclohexenones are known for their ability to engage in various non-covalent interactions due to their rigid yet flexible structure. This characteristic can be exploited to improve binding affinity and selectivity in drug design. Additionally, the dimethyl substitution at the 5-position enhances steric bulk, which can be beneficial in minimizing off-target effects by reducing promiscuous binding interactions.

In terms of synthetic accessibility, 3-4-(4,5-Dichloro-1H-imidazol-1-y)anilino - 5 , 5 - dimethyl - 2 - cyclohexen - 1 - one presents an interesting challenge for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However , advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently . For instance , palladium-catalyzed cross-coupling reactions can be employed to introduce the anilino group , while directed ortho-metalation strategies may be used to install the imidazole moiety . These approaches leverage transition metal catalysis to achieve transformations that would otherwise be difficult or impossible under traditional conditions.

The potential applications of this compound are vast , spanning multiple therapeutic areas . Given its structural features , it is plausible that it could exhibit activity against targets involved in cancer progression , inflammation , or infectious diseases . For example , imidazole derivatives have been shown to inhibit kinases and other enzymes implicated in tumor growth . Similarly , anilino-containing compounds often display anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory pathways . While these possibilities require further investigation through preclinical studies , they underscore the compound's promise as a lead molecule for drug development.

From a computational chemistry perspective , molecular modeling studies can provide valuable insights into how this compound interacts with biological targets . By employing techniques such as docking simulations and molecular dynamics simulations , researchers can predict binding affinities , identify key interaction sites , and assess conformational flexibility . These computational approaches complement experimental efforts by providing a rational basis for designing analogs with improved properties . For instance , virtual screening can help prioritize which derivatives deserve experimental validation based on predicted binding scores . Such integrated computational-experimental workflows accelerate discovery by focusing resources on promising candidates early in the development process.

The synthesis and characterization of 3 - 4 - ( 4 , 5 - Dichloro - 1 H - imidazol - 1 - yl ) anilino - 5 , 5 - dimethyl - 2 - cyclohexen - 1 - one also present opportunities for exploring new synthetic strategies that could generalize to other related scaffolds . For example , developing catalytic methods for constructing complex heterocycles would not only facilitate access to this specific compound but also enable libraries of related molecules to be generated efficiently . Such methodological advances are critical for maintaining momentum in drug discovery amid increasing complexity demands . As synthetic chemists continue refining their toolkit , compounds like this one will become increasingly accessible , paving way toward novel therapeutics derived from sophisticated molecular architectures.

In conclusion,3 - 4 - ( 4 , 5 - Dichloro - 1 H - imidazol - 1 - yl ) anilino - 5 , 5 dimethylcyclohexenone (CAS No . 94638631 ) stands as a testament to the power of modern pharmaceutical chemistry . Its intricate structure , rich functional diversity , and potential biological relevance make it an exciting subject for further study . As research progresses , it will be fascinating to witness how modifications to this scaffold lead to new insights into disease mechanisms and ultimately contribute toward developing safer , more effective treatments . The journey from initial discovery through clinical translation is long , but compounds like this one highlight why such endeavors remain so compelling within academia and industry alike . p > article > response >